N-{4-[(3-isopropoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide

• Molecular Formula: C22H22N2O4S
• Molecular Weight: 410.5 g/mol
• IUPAC Name: N-[2-methoxy-4-[(3-propan-2-yloxybenzoyl)amino]phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C22H22N2O4S/c1-14(2)28-17-7-4-6-15(12-17)21(25)23-16-9-10-18(19(13-16)27-3)24-22(26)20-8-5-11-29-20/h4-14H,1-3H3,(H,23,25)(H,24,26)
• InChI Key: XWSGFZICLWQNQD-UHFFFAOYSA-N
• SMILES: CC(C)OC1=CC=CC(=C1)C(=O)NC2=CC(=C(C=C2)NC(=O)C3=CC=CS3)OC

Description

N-{4-[(3-isopropoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide, also known as LMTX, is a small molecule drug that has been studied extensively for its potential therapeutic effects in various neurodegenerative diseases. The drug has been shown to have promising results in preclinical studies, and its synthesis method and mechanism of action have been well-established.

Mechanism of Action

N-{4-[(3-isopropoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide works by binding to tau protein and preventing its aggregation. Tau protein is a microtubule-associated protein that is involved in maintaining the structure of neurons. In neurodegenerative diseases, tau protein becomes hyperphosphorylated and aggregates, leading to neuronal dysfunction and death. N-{4-[(3-isopropoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide binds to tau protein and stabilizes its structure, preventing its aggregation and reducing its toxicity.
Biochemical and Physiological Effects:
N-{4-[(3-isopropoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide has been shown to have several biochemical and physiological effects in preclinical studies. The drug has been shown to reduce the levels of hyperphosphorylated tau protein in the brain, which is a hallmark of AD, FTD, and PSP. N-{4-[(3-isopropoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide has also been shown to improve cognitive function and reduce neuronal loss in preclinical models of these diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{4-[(3-isopropoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide in lab experiments is its well-established synthesis method and mechanism of action. The drug has been extensively studied in preclinical models of neurodegenerative diseases, and its effects have been well-characterized. However, one of the limitations of using N-{4-[(3-isopropoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide in lab experiments is its lack of clinical data. The drug has not yet been tested in large-scale clinical trials, and its safety and efficacy in humans are not well-established.

Future Directions

There are several future directions for research on N-{4-[(3-isopropoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide. One area of research is the development of more potent and selective tau protein inhibitors. Another area of research is the optimization of the synthesis method of N-{4-[(3-isopropoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide to produce higher yields of pure drug. Additionally, clinical trials are needed to establish the safety and efficacy of N-{4-[(3-isopropoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide in humans. Finally, studies are needed to determine the optimal dosing regimen of N-{4-[(3-isopropoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide for the treatment of neurodegenerative diseases.

Synthesis Methods

The synthesis method of N-{4-[(3-isopropoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide involves the reaction of 2-methoxyphenyl isothiocyanate with 3-isopropoxybenzoic acid, followed by the reaction of the resulting intermediate with 4-aminophenol. The final product, N-{4-[(3-isopropoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide, is obtained through a coupling reaction with thiophene-2-carboxylic acid. The synthesis method has been optimized to produce high yields of pure N-{4-[(3-isopropoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide, which is essential for its use in scientific research.

Scientific Research Applications

N-{4-[(3-isopropoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide has been studied extensively for its potential therapeutic effects in various neurodegenerative diseases, including Alzheimer's disease (AD), frontotemporal dementia (FTD), and progressive supranuclear palsy (PSP). The drug has been shown to reduce the aggregation of tau protein, which is a hallmark of these diseases. N-{4-[(3-isopropoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide has also been shown to improve cognitive function in preclinical studies.